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Compound of Interest

Compound Name: Fmoc-1,6-diaminohexane

Cat. No.: B2372660 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Fmoc-1,6-diaminohexane

For researchers, scientists, and professionals in drug development, a precise understanding of

the chemical properties of reagents is paramount. This guide provides a detailed analysis of the

mass and structural characteristics of Fmoc-1,6-diaminohexane, a key building block in

peptide synthesis and bioconjugation.

Quantitative Data Summary
The physicochemical properties of Fmoc-1,6-diaminohexane are detailed below. The

compound is commonly available as a free base and as a hydrochloride salt. The "Exact Mass"

refers to the monoisotopic mass of the free base, calculated using the mass of the most

abundant isotope of each element.

Property
Fmoc-1,6-diaminohexane
(Free Base)

Fmoc-1,6-diaminohexane
(HCl Salt)

Molecular Formula C₂₁H₂₆N₂O₂ C₂₁H₂₆N₂O₂ · HCl[1][2][3]

Average Molecular Weight 338.44 g/mol ~374.9 g/mol [1][2][3]

Exact (Monoisotopic) Mass 338.19943 Da Not Applicable

Methodology for Mass Determination
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The exact mass of Fmoc-1,6-diaminohexane (free base) is calculated from its molecular

formula (C₂₁H₂₆N₂O₂) by summing the monoisotopic masses of its constituent atoms:

Carbon (C): 21 * 12.0000000 Da

Hydrogen (H): 26 * 1.0078250 Da

Nitrogen (N): 2 * 14.0030740 Da

Oxygen (O): 2 * 15.9949146 Da

This calculation yields a precise monoisotopic mass of 338.19943 Da. This value is critical for

high-resolution mass spectrometry analysis, enabling unambiguous identification of the

molecule.

Structural Representation
The logical structure of Fmoc-1,6-diaminohexane consists of two primary components: the

fluorenylmethyloxycarbonyl (Fmoc) protecting group and the 1,6-diaminohexane linker. The

Fmoc group is attached to one of the amino groups of the hexane linker, leaving the other

amino group free for subsequent chemical reactions.

Fmoc-1,6-diaminohexane

Fmoc Group
(C₁₅H₁₁O₂)

1,6-Diaminohexane Linker
(C₆H₁₅N₂)

Amide Bond

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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